Cas no 2229097-18-9 (N-ethyl-3-{1-(methylamino)cyclopropylmethyl}benzamide)

• Product Name: N-ethyl-3-{1-(methylamino)cyclopropylmethyl}benzamide
• CAS No: 2229097-18-9
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6051024
• PubChem ID: 165711414
• Update Time: 2025-06-09

N-ethyl-3-{1-(methylamino)cyclopropylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-{1-(methylamino)cyclopropylmethyl}benzamide
• N-ethyl-3-{[1-(methylamino)cyclopropyl]methyl}benzamide
• 2229097-18-9
• EN300-1744945

• Inchi： 1S/C14H20N2O/c1-3-16-13(17)12-6-4-5-11(9-12)10-14(15-2)7-8-14/h4-6,9,15H,3,7-8,10H2,1-2H3,(H,16,17)
• InChI Key： SNJMGIKREZUUAA-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)CC1(CC1)NC)NCC

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.1Ų

Additional information on N-ethyl-3-{1-(methylamino)cyclopropylmethyl}benzamide

Introduction to N-ethyl-3-{1-(methylamino)cyclopropylmethyl}benzamide (CAS No. 2229097-18-9)

N-ethyl-3-{1-(methylamino)cyclopropylmethyl}benzamide, with the CAS number 2229097-18-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of a benzamide moiety, combined with a cyclopropyl group and a methylamino substituent, makes it a promising candidate for further investigation.

The benzamide functional group is well-known for its role in various bioactive molecules, often contributing to the pharmacological properties of drugs. In particular, benzamides have been extensively studied for their anti-inflammatory, analgesic, and anti-cancer activities. The specific arrangement of atoms in N-ethyl-3-{1-(methylamino)cyclopropylmethyl}benzamide suggests that it may exhibit similar properties, although this remains to be fully elucidated through experimental studies.

One of the most intriguing aspects of this compound is its structural complexity. The cyclopropyl group introduces a rigid three-membered ring into the molecule, which can influence its interactions with biological targets. Additionally, the methylamino substituent at the 1-position of the cyclopropyl ring adds another layer of complexity, potentially affecting both the electronic and steric properties of the molecule. These features make N-ethyl-3-{1-(methylamino)cyclopropylmethyl}benzamide a fascinating subject for computational and experimental studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of molecules like N-ethyl-3-{1-(methylamino)cyclopropylmethyl}benzamide with greater accuracy. These simulations can help identify potential lead compounds for further optimization and development. For instance, studies have shown that the benzamide moiety can interact with specific amino acid residues in protein targets, leading to modulatory effects on biological pathways.

In addition to computational studies, experimental research has also provided valuable insights into the pharmacological potential of this compound. Initial in vitro assays have suggested that N-ethyl-3-{1-(methylamino)cyclopropylmethyl}benzamide may exhibit inhibitory activity against certain enzymes and receptors relevant to inflammatory diseases and cancer. These findings are particularly promising given the increasing demand for novel therapeutic agents that target these conditions.

The synthesis of N-ethyl-3-{1-(methylamino)cyclopropylmethyl}benzamide presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been particularly useful in constructing the desired framework. These advances will likely accelerate the discovery and development of related compounds with improved pharmacological profiles.

The potential applications of N-ethyl-3-{1-(methylamino)cyclopropylmethyl}benzamide extend beyond its use as an intermediate in drug synthesis. It may also serve as a scaffold for designing new molecules with enhanced bioavailability and reduced toxicity. The cyclopropyl group, in particular, has been shown to improve oral bioavailability by reducing metabolic degradation. This feature could be exploited to develop more effective formulations for treating various diseases.

Future research on N-ethyl-3-{1-(methylamino)cyclopropylmethyl}benzamide should focus on elucidating its mechanism of action and optimizing its pharmacokinetic properties. Additionally, exploring its potential in preclinical models will be crucial for evaluating its therapeutic efficacy and safety profile. Collaborative efforts between academic researchers and industry scientists will be essential to translate these findings into clinical applications.

In conclusion, N-ethyl-3-{1-(methylamino)cyclopropylmethyl}benzamide (CAS No. 2229097-18-9) is a structurally complex and pharmacologically promising compound that warrants further investigation. Its unique combination of functional groups makes it a valuable candidate for drug discovery efforts aimed at treating inflammatory diseases, cancer, and other conditions. With continued advancements in synthetic chemistry and computational modeling, this compound has the potential to contribute significantly to the development of novel therapeutic agents.